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Compound of Interest

Compound Name: Acetyl-L-threonine-d5

Cat. No.: B12387397

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity
Acetyl-L-threonine-d5, a deuterated stable isotope-labeled amino acid derivative crucial for
various research applications, including metabolic studies, pharmacokinetic analysis, and as an
internal standard in mass spectrometry-based quantification.

Commercial Supplier Landscape

Several chemical suppliers specialize in the provision of stable isotope-labeled compounds for
research purposes. The following companies have been identified as commercial sources for
Acetyl-L-threonine-d>5. It is important to note that product specifications, including purity and
isotopic enrichment, should be confirmed with the supplier via their certificate of analysis for the
specific lot being purchased.

Quantitative Data Summary

For researchers requiring a quick comparison, the following table summarizes key quantitative
data for Acetyl-L-threonine-d5 available from various suppliers. Please note that this
information is based on publicly available data and is subject to change. Direct inquiry with the
suppliers is recommended for the most current and lot-specific information.
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Experimental Protocols and Methodologies

While specific, detailed experimental protocols for the synthesis of Acetyl-L-threonine-d5 are

proprietary to the manufacturers, the general principles of its purification and characterization

are well-established. Researchers utilizing this compound should employ rigorous analytical

methods to verify its identity and purity prior to use in sensitive applications.

General Purification and Characterization Methodology

High-purity standards are essential for research applications. The purification and

characterization of isotopically labeled compounds like Acetyl-L-threonine-d5 typically involve

the following steps[4]:
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 Purification: Chromatographic techniques are the primary methods for purification. High-
Performance Liquid Chromatography (HPLC), often utilizing a chiral stationary phase, is
employed to separate the desired deuterated compound from unlabeled starting materials,
reaction byproducts, and any potential stereocisomers that may have formed during the
synthesis[4].

o Structural Confirmation and Purity Assessment: A combination of mass spectrometry and
nuclear magnetic resonance (NMR) spectroscopy is used to confirm the chemical structure
and assess purity[4].

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the
molecular weight and elemental composition, verifying the incorporation of the deuterium
atoms.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the chemical structure. The absence of signals at specific positions in the *H NMR
spectrum, corresponding to the deuterated sites, provides evidence of successful labeling.
Quantitative NMR (QNMR) can be used to determine the chemical purity.

« |sotopic Enrichment Determination: The isotopic enrichment, which is the percentage of
molecules that contain the desired number of deuterium atoms, is a critical parameter. This is
typically determined by mass spectrometry, comparing the ion intensities of the labeled
compound with any residual unlabeled species.

Logical Workflow for Supplier Selection

The selection of a suitable commercial supplier for high-purity Acetyl-L-threonine-d5 is a
critical step in ensuring the validity and reproducibility of experimental results. The following
diagram illustrates a logical workflow to guide this process.
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Select Optimal Supplier

Click to download full resolution via product page
Caption: Logical workflow for selecting a commercial supplier.

This workflow outlines a systematic approach, starting from defining the specific requirements
of the research, such as the necessary purity and isotopic enrichment levels, to the final
selection of a supplier based on a comprehensive evaluation of their documentation, pricing,
and support. By following this structured process, researchers can confidently source high-
quality Acetyl-L-threonine-d5 for their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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